Cas no 36457-58-6 (N-benzyl-1,1,1-trifluoromethanesulphonamide)

• Product Name: N-benzyl-1,1,1-trifluoromethanesulphonamide
• CAS No: 36457-58-6
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD00042074
• CID: 89198
• PubChem ID: 118985
• Update Time: 2025-04-18

N-benzyl-1,1,1-trifluoromethanesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1,1,1-trifluoromethanesulphonamide
• N-benzyl-1,1,1-trifluoromethanesulfonamide
• n-BenzyltrifluoroMethanesulfonaMide
• N-Benzyltriflamide
• MFCD00042074
• NS00059351
• IJHVVEQTOXFGCL-UHFFFAOYSA-N
• BB 0258889
• CS-0314068
• N-Benzyl trifluoromethanesulfonamide
• Methanesulfonamide, 1,1,1-trifluoro-N-(phenylmethyl)-
• AKOS002386523
• 36457-58-6
• DTXSID70189972
• EINECS 253-050-2
• SCHEMBL138364
• A823254
• FT-0744514
• 1,1,1-tris(fluoranyl)-N-(phenylmethyl)methanesulfonamide
• 1,1,1-trifluoro-N-(phenylmethyl)methanesulfonamide
• AS-65641
• N-Benzyltrifluoromethanesulphonamide
• YD6QU4JTR8
• DB-266110
• G83726
• TRIFLUOROMETHANESULFONAMIDENBENZYL

• MDL： MFCD00042074
• Inchi： 1S/C8H8F3NO2S/c9-8(10,11)15(13,14)12-6-7-4-2-1-3-5-7/h1-5,12H,6H2
• InChI Key： IJHVVEQTOXFGCL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NCC1C=CC=CC=1)(=O)=O
• BRN： 2119124

Computed Properties

• Exact Mass: 239.02300
• Monoisotopic Mass: 239.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.419
• Melting Point: 44-46°C
• Boiling Point: 268.2°Cat760mmHg
• Flash Point: 116°C
• Refractive Index: 1.491
• PSA: 54.55000
• LogP: 3.09750
• Solubility: Not determined

N-benzyl-1,1,1-trifluoromethanesulphonamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38